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Compound Name: (24R)-MC 976
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Get Quote

(24S)-MC 976, also known as (24S)-1,24-dihydroxyvitamin D3, is a synthetic analog of the

hormonally active form of vitamin D3, 1α,25-dihydroxyvitamin D3 (calcitriol). As a member of

the vitamin D endocrine system, (24S)-MC 976 is designed for research purposes to explore

the potential for therapeutic applications with potentially reduced side effects compared to

calcitriol. This technical guide provides an in-depth overview of the known biological activities of

(24S)-MC 976 and its closely related analogs, detailing its mechanism of action, experimental

data, and relevant protocols for its study.

Core Biological Activities and Mechanism of Action
(24S)-MC 976 exerts its biological effects primarily through its interaction with the Vitamin D

Receptor (VDR), a nuclear transcription factor. The binding of (24S)-MC 976 to the VDR is a

critical initiating event that leads to a cascade of molecular events, ultimately modulating the

expression of numerous genes. The biological activities of vitamin D analogs are diverse and

include anti-proliferative, pro-differentiative, and immunomodulatory effects.

While specific quantitative data for (24S)-MC 976 is limited in publicly available literature,

studies on the closely related analog, 1α,24(S)-dihydroxyvitamin D2, demonstrate significant

biological activity. This analog has been shown to be as potent as calcitriol in its anti-
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proliferative effects on human epidermal cells and exhibits a slower rate of metabolism.[1]

Furthermore, it effectively inhibits the growth of breast cancer cells.[2] Research on the (24R)

epimer, 1α,24(R)-dihydroxyvitamin D3, indicates a similar binding affinity to the VDR as

calcitriol and potent activity in inducing the differentiation of epidermal keratinocytes, with the

added benefit of reduced hypercalcemic activity.[3] These findings suggest that the (24S)

configuration in MC 976 likely confers significant biological activity.

Signaling Pathway
The primary mechanism of action for (24S)-MC 976 is expected to follow the canonical Vitamin

D signaling pathway. Upon entering the target cell, (24S)-MC 976 binds to the VDR in the

cytoplasm. This binding induces a conformational change in the VDR, leading to its

heterodimerization with the Retinoid X Receptor (RXR). The VDR-RXR heterodimer then

translocates to the nucleus, where it binds to specific DNA sequences known as Vitamin D

Response Elements (VDREs) in the promoter regions of target genes. This binding event

recruits a complex of co-activator or co-repressor proteins, which ultimately modulates the

transcription of genes involved in a variety of cellular processes.
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Caption: General signaling pathway of (24S)-MC 976 via the Vitamin D Receptor.

Quantitative Biological Data
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Quantitative data for (24S)-MC 976 are not readily available in the public domain. The following

tables summarize representative data for closely related vitamin D analogs to provide a

comparative context for the expected activities of (24S)-MC 976.

Table 1: Vitamin D Receptor (VDR) Binding Affinity of Vitamin D Analogs

Compound Receptor Source IC50 / Ki
Reference
Compound

1α,24(R)-

dihydroxyvitamin D3

Newborn mouse

epidermis

Same affinity as

1,25(OH)2D3
1,25(OH)2D3

1α,24(S)-

dihydroxyvitamin D2
Not Specified Strong binding Not Specified

1,25-dihydroxyvitamin

D3
Chick intestine Kd ~ 5 x 10⁻¹¹ M -

Table 2: Antiproliferative Activity of Vitamin D Analogs

Compound Cell Line Assay
Endpoint (e.g.,
GI50)

Reference
Compound

1α,24(S)-

dihydroxyvitamin

D2

Human

Keratinocytes
Not Specified

Equally potent to

1,25(OH)2D3
1,25(OH)2D3

1α,24(S)-

dihydroxyvitamin

D2

Breast Cancer

Cells
Growth Inhibition

Significant

inhibition
Not Specified

1α,24(R)-

dihydroxyvitamin

D3

Mouse

Epidermal

Keratinocytes

DNA Synthesis

Inhibition

Similar to or

more potent than

1,25(OH)2D3

1,25(OH)2D3

Table 3: Immunomodulatory Activity of Vitamin D Analogs
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Compound Cell Type Effect Endpoint
Reference
Compound

1α,24(S)-

dihydroxyvitamin

D2

Human

Peritoneal

Macrophages

Inhibition of TNF-

α production

Equipotent to

1,25(OH)2D3
1,25(OH)2D3

1,25-

dihydroxyvitamin

D3

T-cells and

Monocytes

Suppression of

proliferation and

pro-inflammatory

cytokines

Downregulation

of TNF-α, IL-6,

IL-1, IL-8

-

Experimental Protocols
Detailed experimental protocols are essential for the accurate assessment of the biological

activity of (24S)-MC 976. The following are generalized protocols for key assays used in the

study of vitamin D analogs.

Vitamin D Receptor (VDR) Competitive Binding Assay
This assay determines the affinity of a test compound for the VDR by measuring its ability to

compete with a radiolabeled VDR ligand.

Materials:

Receptor Source: Recombinant human VDR or nuclear extracts from VDR-expressing cells.

Radioligand: [³H]-1α,25(OH)₂D₃.

Test Compound: (24S)-MC 976.

Wash Buffer: Phosphate-buffered saline (PBS).

Assay Buffer: Tris-HCl buffer containing protease inhibitors.

Separation Medium: Hydroxylapatite slurry.

Scintillation Cocktail.
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Procedure:

Prepare serial dilutions of (24S)-MC 976.

In microcentrifuge tubes, incubate the VDR preparation with a fixed concentration of

[³H]-1α,25(OH)₂D₃ in the presence of varying concentrations of (24S)-MC 976 or vehicle

control.

Incubate at 4°C for 4-18 hours to reach equilibrium.

Add hydroxylapatite slurry to each tube to bind the VDR-ligand complex.

Wash the pellets with cold wash buffer to remove unbound radioligand.

Elute the bound radioligand and quantify using liquid scintillation counting.

Calculate the concentration of (24S)-MC 976 that inhibits 50% of the specific binding of the

radioligand (IC50).
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Caption: Workflow for a competitive VDR binding assay.

Cell Proliferation Assay (MTT Assay)
This colorimetric assay assesses cell metabolic activity as an indicator of cell viability and

proliferation.
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Materials:

Cell Line: A relevant cancer cell line (e.g., MCF-7 breast cancer, HL-60 leukemia).

Culture Medium: Appropriate for the chosen cell line.

Test Compound: (24S)-MC 976.

MTT Reagent: (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide).

Solubilization Solution: e.g., DMSO or acidified isopropanol.

96-well plates.

Procedure:

Seed cells in a 96-well plate and allow them to adhere overnight.

Treat cells with serial dilutions of (24S)-MC 976 for the desired time period (e.g., 72-96

hours).

Add MTT reagent to each well and incubate for 2-4 hours to allow for the formation of

formazan crystals.

Add solubilization solution to dissolve the formazan crystals.

Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

Calculate the concentration of (24S)-MC 976 that inhibits cell growth by 50% (GI50).
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Caption: Workflow for an MTT cell proliferation assay.

Anti-inflammatory Activity Assay (Cytokine
Measurement)
This assay quantifies the effect of the test compound on the production of inflammatory

cytokines by immune cells.
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Materials:

Immune Cells: e.g., Peripheral blood mononuclear cells (PBMCs) or a macrophage cell line

(e.g., THP-1).

Stimulant: e.g., Lipopolysaccharide (LPS) to induce an inflammatory response.

Test Compound: (24S)-MC 976.

ELISA Kit: For the specific cytokine of interest (e.g., TNF-α, IL-6).

Procedure:

Culture immune cells and pre-treat with various concentrations of (24S)-MC 976 for a

specified time.

Stimulate the cells with LPS to induce cytokine production.

Collect the cell culture supernatant after an appropriate incubation period.

Measure the concentration of the target cytokine in the supernatant using an ELISA kit

according to the manufacturer's instructions.

Determine the dose-dependent effect of (24S)-MC 976 on cytokine production.
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Caption: Workflow for an anti-inflammatory cytokine assay.

In conclusion, while direct and extensive data on the biological activity of (24S)-MC 976 are not

widely published, the available information on closely related 1,24-dihydroxyvitamin D analogs

suggests it is a compound of significant interest for research in oncology, dermatology, and

immunology. The provided experimental frameworks offer a solid foundation for its further

investigation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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